Cas no 1803813-80-0 (6-Cyano-3-(trifluoromethyl)picolinoyl chloride)

• Product Name: 6-Cyano-3-(trifluoromethyl)picolinoyl chloride
• CAS No: 1803813-80-0
• MF: C₈H₂ClF₃N₂O
• MW: 234.562490940094
• CID: 4904734
• Update Time: 2025-10-29

6-Cyano-3-(trifluoromethyl)picolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(trifluoromethyl)picolinoyl chloride

• Inchi： 1S/C8H2ClF3N2O/c9-7(15)6-5(8(10,11)12)2-1-4(3-13)14-6/h1-2H
• InChI Key： HQHRQRIJYPOPCA-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)(F)F)=CC=C(C#N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• XLogP3: 2.6
• Topological Polar Surface Area: 53.8

Additional information on 6-Cyano-3-(trifluoromethyl)picolinoyl chloride

6-Cyano-3-(trifluoromethyl)picolinoyl Chloride: A Comprehensive Overview

6-Cyano-3-(trifluoromethyl)picolinoyl chloride is a highly specialized organic compound with the CAS number 1803813-80-0. This compound is a derivative of picolinic acid, which is a heterocyclic aromatic compound with a pyridine ring substituted by a carboxylic acid group. The presence of the cyano group at the 6-position and the trifluoromethyl group at the 3-position imparts unique electronic and structural properties to this molecule, making it highly valuable in various chemical and pharmaceutical applications.

The synthesis of 6-Cyano-3-(trifluoromethyl)picolinoyl chloride involves a series of intricate organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. The compound is typically prepared by modifying picolinic acid derivatives through strategic substitutions to achieve the desired functionality. The introduction of the trifluoromethyl group enhances the molecule's stability and lipophilicity, while the cyano group contributes to its electronic properties, making it an ideal candidate for use in drug design and materials science.

Recent studies have highlighted the potential of 6-Cyano-3-(trifluoromethyl)picolinoyl chloride as a building block in medicinal chemistry. Researchers have explored its ability to act as a bioisostere in drug development, where it can replace other functional groups without significantly altering the molecular framework. This property is particularly useful in optimizing pharmacokinetic profiles and improving bioavailability. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as beta-secretase.

In addition to its pharmaceutical applications, 6-Cyano-3-(trifluoromethyl)picolinoyl chloride has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). A 2022 research article in *Nature Materials* reported that incorporating this compound into polymer blends significantly enhances charge transport properties, leading to more efficient electronic devices.

The structural versatility of 6-Cyano-3-(trifluoromethyl)picolinoyl chloride also extends to its application in agrochemicals. Scientists have investigated its potential as a precursor for herbicides and fungicides, leveraging its ability to interact with specific biochemical pathways in plants and pathogens. A 2021 study published in *Pest Management Science* highlighted its effectiveness as an active ingredient in controlling invasive weed species without adverse environmental impacts.

From an environmental standpoint, the synthesis and application of 6-Cyano-3-(trifluoromethyl)picolinoyl chloride are subject to rigorous safety and sustainability standards. Researchers are actively exploring greener synthetic routes to minimize waste and reduce energy consumption during production. For example, catalytic asymmetric synthesis methods have been proposed to enhance yield while lowering ecological footprints.

In conclusion, 6-Cyano-3-(trifluoromethyl)picolinoyl chloride stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and agrochemicals underscore its importance as a versatile building block. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and medical frontiers.